3-(1,3-benzothiazol-2-yl)-N-(cyanomethyl)propanamide

• IUPAC Name: 3-(1,3-benzothiazol-2-yl)-N-(cyanomethyl)propanamide
• InChI: InChI=1S/C12H11N3OS/c13-7-8-14-11(16)5-6-12-15-9-3-1-2-4-10(9)17-12/h1-4H,5-6,8H2,(H,14,16)
• InChI Key: IXPUQKQLPQJWPL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)CCC(=O)NCC#N
• Molecular Formula: C12H11N3OS
• Molecular Weight: 245.30 g/mol

Description

3-(1,3-benzothiazol-2-yl)-N-(cyanomethyl)propanamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is also known as BCA or BCAAs, and it is a derivative of the amino acid leucine. BCA has been found to have several biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of BCA is not fully understood, but it is believed to involve the activation of various signaling pathways in cells. BCA has been found to activate the mTOR signaling pathway, which is involved in the regulation of cell growth and metabolism. BCA has also been found to activate the AMPK signaling pathway, which is involved in the regulation of energy metabolism.
Biochemical and Physiological Effects:
BCA has several biochemical and physiological effects, including anti-inflammatory, analgesic, antimicrobial, plant growth-promoting, insecticidal, antioxidant, and flavor-enhancing properties. BCA has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, making it a potential candidate for the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using BCA in lab experiments is its versatility in various fields such as medicine, agriculture, and food science. BCA is also relatively easy to synthesize and purify, making it a cost-effective option for research. However, one limitation of using BCA in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the research on BCA, including:
1. Further investigation of the mechanism of action of BCA to better understand its effects on cells and organisms.
2. Development of new drugs based on BCA for the treatment of various diseases such as arthritis and cancer.
3. Optimization of the synthesis method for BCA to improve its purity and yield.
4. Investigation of the potential side effects of BCA to ensure its safety in various applications.
5. Development of new plant growth regulators and pesticides based on BCA to improve crop yields and reduce the use of harmful chemicals.
6. Investigation of the potential use of BCA as a food preservative and flavor enhancer to improve the shelf life and taste of food products.
Conclusion:
In conclusion, BCA is a promising chemical compound that has potential applications in various fields such as medicine, agriculture, and food science. BCA has several biochemical and physiological effects, making it a promising candidate for further research. The future directions for the research on BCA are vast, and it is an exciting area of study for the scientific community.

Synthesis Methods

The synthesis method for BCA involves the reaction of leucine with 2-mercaptobenzothiazole and acrylonitrile. This reaction results in the formation of BCA, which is then purified through various techniques such as column chromatography and recrystallization. The purity and yield of BCA can be optimized through the use of different solvents and reaction conditions.

Scientific Research Applications

BCA has been extensively studied for its potential applications in various fields such as medicine, agriculture, and food science. In medicine, BCA has been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various diseases such as arthritis and cancer. BCA has also been found to have antimicrobial properties, making it useful in the development of new antibiotics.
In agriculture, BCA has been found to have plant growth-promoting properties, making it useful in the development of new fertilizers and plant growth regulators. BCA has also been found to have insecticidal properties, making it useful in the development of new pesticides.
In food science, BCA has been found to have antioxidant properties, making it useful in the development of new food preservatives. BCA has also been found to have flavor-enhancing properties, making it useful in the development of new food additives.